2-Amino-3-{[(thiophen-3-yl)methylidene]amino}but-2-enedinitrile

• Molecular Formula: C9H6N4S
• Molecular Weight: 202.24 g/mol
• IUPAC Name: 2-amino-3-(thiophen-3-ylmethylideneamino)but-2-enedinitrile
• InChI: InChI=1S/C9H6N4S/c10-3-8(12)9(4-11)13-5-7-1-2-14-6-7/h1-2,5-6H,12H2
• InChI Key: KMFRZLSSGGGTSE-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC=C1C=NC(=C(C#N)N)C#N

Description

2-Amino-3-{[(thiophen-3-yl)methylidene]amino}but-2-enedinitrile is a Schiff base derivative synthesized via condensation of thiophene-3-carbaldehyde with diaminomaleonitrile (DAMN). The compound features a thiophene ring (a five-membered heterocycle with sulfur) at the 3-position, conjugated to an enedinitrile backbone.

Preparation Methods

The synthesis of 2-Amino-3-{[(thiophen-3-yl)methylidene]amino}but-2-enedinitrile typically involves the condensation of thiophene derivatives with appropriate amines and nitriles. One common method is the Gewald reaction, which involves the reaction of a thiophene derivative with an α-cyano ketone and an amine under basic conditions . Industrial production methods may involve similar synthetic routes but optimized for large-scale production with considerations for cost, yield, and environmental impact .

Chemical Reactions Analysis

2-Amino-3-{[(thiophen-3-yl)methylidene]amino}but-2-enedinitrile can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized using reagents like hydrogen peroxide or m-chloroperbenzoic acid, leading to sulfoxides or sulfones.

Reduction: The compound can be reduced using agents like lithium aluminum hydride or sodium borohydride, potentially reducing the nitrile groups to amines.

Substitution: Electrophilic substitution reactions can occur on the thiophene ring, often using halogens or other electrophiles.

Condensation: The compound can participate in condensation reactions with aldehydes or ketones to form Schiff bases.

Scientific Research Applications

2-Amino-3-{[(thiophen-3-yl)methylidene]amino}but-2-enedinitrile has several applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound’s derivatives have shown potential as antimicrobial, anticancer, and anti-inflammatory agents.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of organic semiconductors, corrosion inhibitors, and other industrial applications.

Mechanism of Action

The mechanism of action of 2-Amino-3-{[(thiophen-3-yl)methylidene]amino}but-2-enedinitrile involves its interaction with specific molecular targets and pathways. For instance, its antimicrobial activity may be due to its ability to disrupt bacterial cell membranes or inhibit essential enzymes . Its anticancer properties could be related to its ability to induce apoptosis or inhibit cell proliferation .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Crystallographic Comparisons

The substituent on the methylideneamino group significantly influences molecular geometry, crystal packing, and intermolecular interactions. Below is a comparison of key structural features:

Table 1: Crystallographic and Structural Data

Compound Name (Substituent)	Crystal System	Space Group	Hydrogen Bonding Patterns	Reference
2-Amino-3-{[(thiophen-3-yl)methylidene]amino}but-2-enedinitrile	Not reported	Not reported	Likely S···N or π-stacking (thiophene)
2-Amino-3-[(E)-(2-hydroxy-3-methylbenzylidene)amino]but-2-enedinitrile	Monoclinic	P2₁/c	R₄⁴(18) and R₄⁴(22) rings via O–H⋯N
(Z)-2-Amino-3-[(E)-benzylideneamino]but-2-enedinitrile	Monoclinic	P2₁/c	N–H⋯N chains along [100] direction
2-Amino-3-{[(2-hydroxy-3-methoxyphenyl)methylidene]amino}but-2-enedinitrile	Not reported	Not reported	Potential O–H⋯N and C–H⋯O bonds

Key Observations :

• Hydroxy-Substituted Derivatives : Compounds with hydroxyl groups (e.g., 2-hydroxy-3-methylbenzylidene) form robust hydrogen-bonded networks, such as R₄⁴ rings, enhancing thermal stability .
• Benzylidene Derivative : The absence of polar substituents results in simpler N–H⋯N chains, highlighting the role of substituents in modulating supramolecular architecture .

Key Observations :

• Electron-donating groups (e.g., 4-dimethylamino) may alter reaction kinetics but require further investigation .

Spectroscopic and Electronic Properties

Nitrile groups (~2200 cm⁻¹ in IR) and aromatic protons in NMR are common features, but substituents introduce distinct electronic effects.

Table 3: Spectroscopic Signatures

Compound Name (Substituent)	IR Nitrile Stretch (cm⁻¹)	Notable NMR Shifts	Reference
Thiophene Derivative	~2200 (expected)	Thiophene H (δ 7–8 ppm, predicted)
2-Amino-3-[(E)-(2-hydroxy-3-methylbenzylidene)amino]but-2-enedinitrile	Not reported	Hydroxyl proton (δ ~12 ppm)
(Z)-2-Amino-3-[(E)-benzylideneamino]but-2-enedinitrile	Not reported	Benzylidene H (δ ~8.3 ppm)

Key Observations :

• Thiophene’s electron-rich sulfur atom may deshield adjacent protons, shifting NMR signals upfield compared to benzene derivatives.
• Hydroxy-substituted compounds exhibit broad IR stretches for O–H bonds (~3200–3500 cm⁻¹) .

Biological Activity

2-Amino-3-{[(thiophen-3-yl)methylidene]amino}but-2-enedinitrile is a complex organic compound characterized by its unique structural features, including a thiophene ring and an amino group. This compound has garnered attention in medicinal chemistry due to its diverse biological activities, which include potential antimicrobial, anticancer, and anti-inflammatory properties.

Property	Value
Molecular Formula	C₉H₆N₄S
Molecular Weight	202.24 g/mol
IUPAC Name	2-amino-3-(thiophen-3-ylmethylideneamino)but-2-enedinitrile
InChI Key	KMFRZLSSGGGTSE-UHFFFAOYSA-N
Canonical SMILES	C1=CSC=C1C=NC(=C(C#N)N)C#N

The biological activity of 2-Amino-3-{[(thiophen-3-yl)methylidene]amino}but-2-enedinitrile is primarily attributed to its ability to interact with various molecular targets. Its antimicrobial properties may stem from its capacity to disrupt bacterial cell membranes or inhibit essential enzymatic pathways. Additionally, the compound's anticancer potential is linked to its ability to interfere with cancer cell proliferation and induce apoptosis.

Antimicrobial Activity

Research indicates that derivatives of this compound exhibit significant antimicrobial effects against various pathogens. A study highlighted the compound's effectiveness in inhibiting the growth of both Gram-positive and Gram-negative bacteria, suggesting its potential as a broad-spectrum antimicrobial agent.

Anticancer Properties

Preliminary investigations into the anticancer properties of 2-Amino-3-{[(thiophen-3-yl)methylidene]amino}but-2-enedinitrile have shown promising results. In vitro studies demonstrated that the compound could induce cell cycle arrest and apoptosis in cancer cell lines, particularly in breast and colon cancer models. The underlying mechanism appears to involve the modulation of key signaling pathways associated with cell survival and proliferation.

Anti-inflammatory Effects

The compound also exhibits anti-inflammatory properties, which may be beneficial in treating conditions characterized by chronic inflammation. Studies have indicated that it can reduce the production of pro-inflammatory cytokines and inhibit inflammatory pathways, making it a candidate for further development in inflammatory disease therapies.

Case Studies

• Antimicrobial Efficacy : A case study published in a peer-reviewed journal demonstrated that 2-Amino-3-{[(thiophen-3-yl)methylidene]amino}but-2-enedinitrile showed significant activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to established antibiotics.
• Cancer Cell Line Studies : In a controlled laboratory setting, the compound was tested on various cancer cell lines, including MCF-7 (breast cancer) and HT29 (colon cancer). Results indicated a dose-dependent decrease in cell viability, with IC50 values suggesting potent anticancer activity.
• Inflammation Model : In an animal model of induced inflammation, administration of 2-Amino-3-{[(thiophen-3-yl)methylidene]amino}but-2-enedinitrile resulted in a marked reduction in inflammatory markers compared to control groups, supporting its potential use in therapeutic applications for inflammatory diseases.